Cas no 916438-50-1 (1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine)

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine is a heterocyclic compound featuring a benzothiazole core with a sulfone group and an amine substituent. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The sulfone moiety enhances stability and influences electronic properties, while the amine group provides a versatile site for further functionalization. Its well-defined chemical properties ensure consistent performance in reactions such as coupling or derivatization. The compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and polarity. High purity grades are available to meet stringent research and industrial requirements.

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine structure

916438-50-1 structure

Product Name:1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine

CAS No:916438-50-1

MF:C₇H₈N₂O₂S

MW:184.215620040894

CID:6782577

PubChem ID:57453496

Update Time:2025-11-06

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL4151941
- AKOS034834131
- 916438-50-1
- 1,1-dioxo-2,3-dihydro-1,2-benzothiazol-5-amine
- 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine
- Inchi： 1S/C7H8N2O2S/c8-6-1-2-7-5(3-6)4-9-12(7,10)11/h1-3,9H,4,8H2
- InChI Key： NYJCXILJVCSLRY-UHFFFAOYSA-N
- SMILES： S1(C2C=CC(=CC=2CN1)N)(=O)=O

Computed Properties

Exact Mass: 184.03064868g/mol
Monoisotopic Mass: 184.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 80.6Å²

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611678-5g	5-Amino-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide	916438-50-1	98%	5g	￥16018.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611678-10g	5-Amino-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide	916438-50-1	98%	10g	￥25368.00	2024-04-25

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine

Recent Advances in the Study of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1)

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Recent in vitro studies have demonstrated that 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine exhibits inhibitory effects on certain pro-inflammatory enzymes, suggesting its potential as an anti-inflammatory agent. These findings are supported by molecular docking studies, which reveal high binding affinity to target proteins involved in inflammatory cascades.

In addition to its anti-inflammatory properties, researchers have also explored the compound's neuroprotective effects. Preliminary data from animal models indicate that 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine may mitigate oxidative stress in neuronal cells, offering a promising avenue for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These results are particularly compelling given the compound's ability to cross the blood-brain barrier, a critical factor in CNS-targeted therapies.

The synthesis and optimization of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine derivatives have also been a focus of recent research. Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and therapeutic efficacy. For instance, the introduction of specific functional groups at the 5-position of the benzothiazole ring has been shown to improve metabolic stability without compromising activity.

Despite these promising developments, challenges remain in the clinical translation of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine. Pharmacokinetic studies indicate variable absorption profiles, necessitating further formulation optimization. Additionally, comprehensive toxicological assessments are required to ensure safety in human trials. Ongoing research aims to address these gaps, with several preclinical studies currently underway.

In conclusion, 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1) represents a versatile scaffold with significant therapeutic potential. Its dual anti-inflammatory and neuroprotective effects make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and advancing it through the drug development pipeline.